5-iodo-1-isopropyl-1H-indazole
Cat. No. B8405434
M. Wt: 286.11 g/mol
InChI Key: IWCSENSIHKKUIT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08030340B2
Procedure details
A mixture of 5-iodo-1H-indazole (488 mg, 2 mmol), isopropyl bromide (244 mg, 2 mmol), and KOtBu (336 mg, 3 mmol) in dry DMF (4 ml) was stirred at room temp. overnight. Then it was diluted with ethyl acetate (50 ml), washed with water (2×50 ml), and dried with Na2SO4. Evaporation of solvent and purification by flash chromatography on silica gel (n-heptane/ethyl acetate) afforded the subtitle compound (298 mg, 52%) along with 5-iodo-2-isopropyl-2H-indazole (227 mg, 40%).
Name
Yield
52%
Yield
40%
Identifiers
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REACTION_CXSMILES
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[I:1][C:2]1[CH:3]=[C:4]2[C:8](=[CH:9][CH:10]=1)[NH:7][N:6]=[CH:5]2.[CH:11](Br)([CH3:13])[CH3:12].[CH3:15][C:16]([O-])(C)[CH3:17].[K+]>CN(C=O)C.C(OCC)(=O)C>[I:1][C:2]1[CH:3]=[C:4]2[C:8](=[CH:9][CH:10]=1)[N:7]([CH:11]([CH3:13])[CH3:12])[N:6]=[CH:5]2.[I:1][C:2]1[CH:10]=[CH:9][C:8]2[C:4](=[CH:5][N:6]([CH:16]([CH3:17])[CH3:15])[N:7]=2)[CH:3]=1 |f:2.3|
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Inputs
Step One
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Name
|
|
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Quantity
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488 mg
|
|
Type
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reactant
|
|
Smiles
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IC=1C=C2C=NNC2=CC1
|
|
Name
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|
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Quantity
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244 mg
|
|
Type
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reactant
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Smiles
|
C(C)(C)Br
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Name
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|
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Quantity
|
336 mg
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)(C)[O-].[K+]
|
|
Name
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|
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Quantity
|
4 mL
|
|
Type
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solvent
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|
Smiles
|
CN(C)C=O
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Step Two
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Name
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|
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Quantity
|
50 mL
|
|
Type
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solvent
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|
Smiles
|
C(C)(=O)OCC
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Conditions
Stirring
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Type
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CUSTOM
|
|
Details
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was stirred at room temp. overnight
|
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Rate
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UNSPECIFIED
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|
RPM
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0
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Other
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Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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washed with water (2×50 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried with Na2SO4
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CUSTOM
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Type
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CUSTOM
|
|
Details
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Evaporation of solvent and purification by flash chromatography on silica gel (n-heptane/ethyl acetate)
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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|
|
Type
|
product
|
|
Smiles
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IC=1C=C2C=NN(C2=CC1)C(C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 298 mg | |
| YIELD: PERCENTYIELD | 52% |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
IC1=CC2=CN(N=C2C=C1)C(C)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 227 mg | |
| YIELD: PERCENTYIELD | 40% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
